Cas no 142329-25-7 (5,6-dihydro-4H-cyclopentabthiophene-2-carbonyl chloride)

5,6-Dihydro-4H-cyclopentabthiophene-2-carbonyl chloride is a versatile intermediate in organic synthesis, particularly valued for its reactivity as an acylating agent. Its cyclopentabthiophene core provides a rigid, aromatic framework, making it useful in the preparation of heterocyclic compounds and functionalized derivatives. The carbonyl chloride group enables efficient coupling reactions, such as amidation or esterification, facilitating the introduction of the cyclopentabthiophene moiety into more complex structures. This compound is especially relevant in pharmaceutical and materials chemistry, where its stability and reactivity balance makes it suitable for constructing specialized scaffolds. Proper handling under anhydrous conditions is recommended due to its moisture sensitivity.

5,6-dihydro-4H-cyclopentabthiophene-2-carbonyl chloride structure

142329-25-7 structure

Product Name:5,6-dihydro-4H-cyclopentabthiophene-2-carbonyl chloride

CAS No:142329-25-7

MF:C₈H₇ClOS

MW:186.658580064774

MDL:MFCD08059499

CID:101154

PubChem ID:19088019

Update Time:2025-06-06

5,6-dihydro-4H-cyclopentabthiophene-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

- 4H-Cyclopenta[b]thiophene-2-carbonylchloride, 5,6-dihydro-
- 5,6-Dihydro-4H-cyclopenta[b]thiophene-2-carbonylchloride
- ACMC-20e9c3
- AG-A-79095
- CTK0G9698
- MolPort-004-762-190
- SBB090517
- 5,6-dihydro-4H-cyclopenta[b]thiophene-2-carbonyl chloride
- J-516528
- FT-0681150
- DTXSID60597946
- 4H,5H,6H-cyclopenta[b]thiophene-2-carbonyl chloride
- KA-0862
- J-007639
- FSHSZEHNJRQELP-UHFFFAOYSA-N
- AKOS005073137
- 142329-25-7
- SCHEMBL3096138
- MFCD08059499
- 4H-Cyclopenta[b]thiophene-2-carbonyl chloride, 5,6-dihydro- (9CI)
- 5,6-dihydro-4H-cyclopentabthiophene-2-carbonyl chloride
- MDL： MFCD08059499
- Inchi： 1S/C8H7ClOS/c9-8(10)7-4-5-2-1-3-6(5)11-7/h4H,1-3H2
- InChI Key： FSHSZEHNJRQELP-UHFFFAOYSA-N
- SMILES： ClC(C1=CC2=C(CCC2)S1)=O

Computed Properties

Exact Mass: 185.99071
Monoisotopic Mass: 185.9906137g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 183
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 45.3Å²

Experimental Properties

Melting Point: 40～42℃
PSA: 17.07

5,6-dihydro-4H-cyclopentabthiophene-2-carbonyl chloride Security Information

HazardClass：IRRITANT

5,6-dihydro-4H-cyclopentabthiophene-2-carbonyl chloride Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	047779-500mg	5,6-Dihydro-4H-cyclopenta[b]thiophene-2-carbonylchloride	142329-25-7	>95%	500mg	1917.0CNY	2021-07-05
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TRC	D455783-50mg	5,6-dihydro-4H-cyclopenta[b]thiophene-2-carbonyl chloride	142329-25-7		50mg	$ 115.00	2022-06-05
TRC	D455783-100mg	5,6-dihydro-4H-cyclopenta[b]thiophene-2-carbonyl chloride	142329-25-7		100mg	$ 185.00	2022-06-05
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Chemenu	CM327739-1g	5,6-dihydro-4H-cyclopenta[b]thiophene-2-carbonyl chloride	142329-25-7	95%+	1g	$391	2021-08-18
abcr	AB257719-500 mg	5,6-Dihydro-4H-cyclopenta[b]thiophene-2-carbonyl chloride, 95%; .	142329-25-7	95%	500mg	€215.40	2023-04-27
abcr	AB257719-1 g	5,6-Dihydro-4H-cyclopenta[b]thiophene-2-carbonyl chloride, 95%; .	142329-25-7	95%	1g	€315.00	2023-04-27